3-(1,3-Benzoxazol-2-yl)-4-chloroaniline

• IUPAC Name: 3-(1,3-benzoxazol-2-yl)-4-chloroaniline
• InChI: InChI=1S/C13H9ClN2O/c14-10-6-5-8(15)7-9(10)13-16-11-3-1-2-4-12(11)17-13/h1-7H,15H2
• InChI Key: ZSFXYTRJAYXWPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=C(C=CC(=C3)N)Cl
• Molecular Formula: C13H9ClN2O
• Molecular Weight: 244.67 g/mol
• CAS No.: 293737-68-5

Description

3-(1,3-Benzoxazol-2-yl)-4-chloroaniline is a useful research compound. Its molecular formula is C13H9ClN2O and its molecular weight is 244.68. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Benzoxazinoids, including benzoxazol derivatives, are known for their role in plant defense against microbiological threats. These compounds have been studied for their potential as antimicrobial agents, with synthetic derivatives of the 1,4-benzoxazin-3-one backbone showing promise for designing new antimicrobial compounds. This suggests the potential for 3-(1,3-Benzoxazol-2-yl)-4-chloroaniline and its derivatives to be explored for antimicrobial applications, especially given the structural modification possibilities to enhance activity against pathogenic fungi and bacteria (de Bruijn, Gruppen, & Vincken, 2018).

Material Science

Benzoxazole derivatives have exhibited significant properties in material science, particularly in the development of new materials. The versatility of these compounds, facilitated by techniques such as microwave-assisted synthesis, allows for the exploration of novel properties and applications in materials science. This underscores the potential for exploring this compound in the creation of new materials with unique properties (Özil & Menteşe, 2020).

Biological and Pharmacological Properties

Research on benzoxazole and its derivatives has highlighted their broad range of biological and pharmacological properties. This includes applications in anticancer, antiviral, and anti-inflammatory treatments, among others. The structural core of benzoxazoles, including this compound, offers a platform for the development of new pharmacologically active compounds. The ability to modify and substitute the benzoxazole core facilitates the design of molecules with targeted biological activities (Wong & Yeong, 2021).

Synthesis and Chemical Properties

The synthesis and structural modification of benzoxazole derivatives are crucial for exploring their applications in various fields. Studies have focused on developing efficient synthetic routes and understanding the chemical properties of these compounds. This knowledge base supports the exploration of this compound for various applications, including drug development and material science (Ibrahim, 2011).

Safety and Hazards

The safety and hazards of a specific benzoxazole compound can vary widely depending on its structure and properties. For example, 3-(1,3-benzoxazol-2-yl)propanoic acid has hazard statements H315, H319, H335, indicating it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Benzoxazole derivatives have gained a lot of importance in the past few years because of their use in intermediates for the preparation of new biological materials. They have a wide spectrum of pharmacological activities such as anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on. Therefore, the future research directions could involve developing new benzoxazole derivatives with improved properties and activities.

Mechanism of Action

Target of Action

A related compound, n2-1,3-benzoxazol-2-yl-3-cyclohexyl-n-{2-[(4-methoxyphenyl)amino]ethyl}-l-alaninamide, has been found to target cathepsin s in humans .

Mode of Action

Benzoxazole derivatives have been extensively used as a starting material for different mechanistic approaches in drug discovery .

Biochemical Pathways

It is known that benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . It has been extensively used as a starting material for different mechanistic approaches in drug discovery .

Result of Action

Benzoxazole derivatives have been found to exhibit several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .

Action Environment

It is known that the synthesis of benzoxazole derivatives can be influenced by different reaction conditions and catalysts .

Biochemical Analysis

Biochemical Properties

Benzoxazole derivatives have been shown to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions often involves binding to the active sites of enzymes or proteins, leading to changes in their function .

Cellular Effects

Benzoxazole derivatives have been reported to influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of 3-(1,3-Benzoxazol-2-yl)-4-chloroaniline is not well-defined. Benzoxazole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .